Methyl 1-aminocyclopropanecarboxylate hydrochloride
Overview
Description
Methyl 1-aminocyclopropanecarboxylate hydrochloride (M1ACCH) is an organic compound that is commonly used as a reagent in chemical synthesis and laboratory experiments. It is a white crystalline solid with a molecular formula of C5H10ClNO2 and a molecular weight of 159.6 g/mol. M1ACCH is a derivative of the amino acid alanine and is used in a variety of research applications.
Scientific Research Applications
Plant Growth Regulation
Methyl 1-aminocyclopropanecarboxylate hydrochloride: has been identified as a novel ethylene agonist, which means it can enhance ethylene-related responses in plants . This compound can be used as a plant growth regulator (PGR) , influencing various physiological processes such as:
Ethylene Biosynthesis Study
The compound serves as a structural analog of ACC, the direct precursor of ethylene, providing insights into the structure-function-regulation relationship of compounds associated with ethylene biosynthesis . It helps in understanding how different molecules can affect the ethylene production pathway.
Agricultural Applications
Due to its role as an ethylene agonist, Methyl 1-aminocyclopropanecarboxylate hydrochloride could be used to control the timing of fruit ripening. This has significant implications for the agricultural industry , particularly in managing the supply chain of perishable goods .
Postharvest Industry
In the postharvest industry , this compound could be applied to extend the shelf life of fruits and vegetables by regulating their ripening process, reducing waste, and ensuring food quality during transportation and storage .
Gene Expression Studies
The application of Methyl 1-aminocyclopropanecarboxylate hydrochloride in research can lead to a better understanding of gene expression related to ethylene biosynthesis. It has been shown to upregulate the expression of ethylene biosynthesis genes in detached tomato leaves .
Enzymatic Activity Analysis
This compound can be used to analyze the in vivo and in vitro enzymatic activity of ACC oxidase (ACO), which is crucial for ethylene production. It has been found to have no significant effect on the total ACO activity, which is valuable information for researchers studying enzyme kinetics .
Soil Microorganism Nutrition
1-Aminocyclopropane-1-carboxylic acid methyl ester hydrochloride: can be utilized by soil microorganisms as a source of nitrogen and carbon. This usage can induce gene abundance encoding ACC-deaminases, potentially benefiting plant growth and stress tolerance .
Neuroprotection Research
As a cyclic homolog of glycine, this compound acts as an agonist of the N-methyl-D-aspartate (NMDA) receptor. It has been shown to elicit protection against glutamate-induced neurotoxicity in neurons, which is significant for neuroprotection research .
properties
IUPAC Name |
methyl 1-aminocyclopropane-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2.ClH/c1-8-4(7)5(6)2-3-5;/h2-3,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CHSDCWKLSHPKFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1(CC1)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50509210 |
Source
|
| Record name | Methyl 1-aminocyclopropane-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50509210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-aminocyclopropanecarboxylate hydrochloride | |
CAS RN |
72784-42-0 |
Source
|
| Record name | Methyl 1-aminocyclopropane-1-carboxylate--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50509210 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 1-aminocyclopropane-1-carboxylate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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